4-(Benzyloxy)-3-bromobenzaldehyde

Specification

• CAS No.: 69455-12-5
• Molecular Formula: C14H11BrO2
• Molecular Weight: 291.14 g/mol
• IUPAC Name: 3-bromo-4-phenylmethoxybenzaldehyde
• Standard InChI: InChI=1S/C14H11BrO2/c15-13-8-12(9-16)6-7-14(13)17-10-11-4-2-1-3-5-11/h1-9H,10H2
• Standard InChI Key: LMAYCCCBNRUZPC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)C=O)Br
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)C=O)Br

Introduction

4-(Benzyloxy)-3-bromobenzaldehyde is a chemical compound with the molecular formula C₁₄H₁₁BrO₂ and a molecular weight of approximately 291.14 g/mol. It is commonly used in research settings due to its unique chemical properties and potential applications in organic synthesis and pharmaceutical development.

Synthesis and Applications

4-(Benzyloxy)-3-bromobenzaldehyde is synthesized through a series of organic reactions involving benzaldehyde derivatives. Its applications include serving as a building block in organic synthesis, particularly in the development of complex molecules with potential biological activities.

Safety and Handling

Handling 4-(benzyloxy)-3-bromobenzaldehyde requires caution due to its potential hazards:

Hazard	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Precautionary measures include wearing protective clothing, gloves, and safety glasses, and ensuring good ventilation during handling.

Suppliers and Availability

This compound is available from various suppliers, including VWR (Avantor) and BLD Pharm, with purity levels typically above 97%. It is also offered by Aladdin Scientific with a purity of 98%.

Supplier Information

Supplier	Purity	Availability
VWR (Avantor)	≥97%	Available
BLD Pharm	-	Temporarily out of stock
Aladdin Scientific	98%	Available within 8-12 weeks